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Compound of Interest

Compound Name: (2-Ethoxyethyl) vinyl ether

Cat. No.: B15287160

An In-depth Technical Guide to (2-Ethoxyethyl)
vinyl ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-Ethoxyethyl) vinyl ether, a
versatile monomer with applications in polymer synthesis and various chemical
transformations. This document details its chemical and physical properties, synthesis,
polymerization behavior, and potential applications, with a focus on data relevant to research
and development.

Chemical Identity and Properties

(2-Ethoxyethyl) vinyl ether, with the IUPAC name 1-ethenoxy-2-ethoxyethane, is an organic
compound belonging to the vinyl ether family. Its structure combines a vinyl group with an
ethoxyethyl ether moiety, making it a valuable building block in polymer chemistry.

Table 1: Physicochemical Properties of (2-Ethoxyethyl) vinyl ether
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Property Value Reference
Molecular Formula CeH1202 [1]
Molecular Weight 116.16 g/mol [1]

CAS Number 18861-14-8 (monomer) [1]

Related CAS Number 41581-02-6 (homopolymer) [1]

IUPAC Name 1-ethenoxy-2-ethoxyethane [1]
Canonical SMILES ccoccoc=C

InChl Key HWCLMKDWXUGDKL-

UHFFFAOYSA-N

Synthesis and Manufacturing

The synthesis of vinyl ethers can be achieved through several routes. A common industrial
method for producing simple vinyl ethers is the Reppe process, which involves the base-
catalyzed reaction of an alcohol with acetylene.[2] For (2-Ethoxyethyl) vinyl ether, this would
involve the reaction of 2-ethoxyethanol with acetylene.

An alternative and more contemporary approach involves the enzyme-catalyzed synthesis of
vinyl ether esters, which has been demonstrated for creating bifunctional monomers from vinyl
ether alcohols and carboxylic acids.[3] This method offers a sustainable pathway with high
conversion rates.

Polymerization

(2-Ethoxyethyl) vinyl ether, like other vinyl ethers, readily undergoes polymerization, primarily
through a cationic mechanism. The electron-donating ether group activates the double bond,
making it susceptible to attack by electrophiles.

Living cationic polymerization is a key technique for producing well-defined polymers from vinyl
ethers. This process is typically initiated by a system composed of a proton source (e.g., an
HCIl adduct of a vinyl ether) and a Lewis acid co-initiator (e.g., SnCla, TiCls).[4] The
polymerization of vinyl ethers with pendant oxyethylene groups, such as (2-Ethoxyethyl) vinyl
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ether, may proceed at different rates depending on the Lewis acid used, due to interactions
between the ether oxygen and the catalyst.[4]

Recent advancements have also demonstrated the feasibility of aqueous cationic
polymerization of vinyl ethers, which offers a more environmentally friendly alternative to
traditional solvent-based systems.[5]

Table 2: Experimental Conditions for Living Cationic Polymerization of Vinyl Ethers

Parameter Condition

Monomer Isobutyl vinyl ether (as an example)
Initiator System IBVE-HCI Adduct / SnCla

Solvent Toluene

Temperature -78t0 0 °C

[Monomer]o = 0.76 M, [Initiator]o = 4.0 mM,
[Lewis Acid]o = 5.0 mM

Concentrations

Data adapted from a study on isobutyl vinyl
ether, representative of typical conditions for

vinyl ether polymerization.[4]

The following is a generalized protocol for the living cationic polymerization of a vinyl ether,
based on established methods[4]:

o Preparation: All glassware is thoroughly dried by baking. The monomer and solvent (e.g.,
toluene) are purified and dried before use. The initiator (e.g., a vinyl ether-HCI adduct) and
Lewis acid (e.g., SnCla in heptane) are prepared as stock solutions.

e Reaction Setup: The reaction is conducted under a dry, inert atmosphere (e.g., nitrogen) in a
sealed glass tube.

o Polymerization: The monomer and solvent are added to the reaction tube and cooled to the
desired temperature (e.g., 0 °C). Polymerization is initiated by the sequential addition of the
initiator and the Lewis acid solution.
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» Termination: After the desired time, the polymerization is terminated by adding a quenching
agent, such as pre-chilled methanol.

« Purification: The resulting polymer is isolated by precipitation in a non-solvent (e.g.,
methanol), filtered, and dried under vacuum.

o Characterization: The polymer's number-average molecular weight (Mn) and molecular
weight distribution (Mw/Mn) are determined by gel permeation chromatography (GPC).
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Caption: Workflow for Living Cationic Polymerization of Vinyl Ethers.
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Applications

The polymers derived from (2-Ethoxyethyl) vinyl ether, poly(vinyl ethers), are valued for their

flexibility, adhesion, and resistance to saponification. These properties make them suitable for a

range of applications.

Coatings and Adhesives: Poly(vinyl ethers) are used in the formulation of specialty coatings
and pressure-sensitive adhesives.[6][7][8]

Biomedical Materials: The biocompatibility and tunable properties of poly(vinyl ethers) make
them attractive for drug delivery systems, such as temperature-sensitive liposomes for
anticancer drug delivery.[9]

Organic Synthesis: In non-polymeric applications, vinyl ethers serve as protecting groups for
hydroxyl functionalities in complex molecule synthesis, due to their ease of addition and
removal under acidic conditions.[6][10]

Reactive Diluents: Due to their high reactivity, vinyl ethers can be used as reactive diluents in
UV-curing formulations for inks and coatings.[8]

Safety and Handling

While a specific safety data sheet for (2-Ethoxyethyl) vinyl ether is not widely available,

general safety precautions for the vinyl ether class should be strictly followed.

Flammability: Vinyl ethers are typically highly flammable liquids and vapors.[11][12] Keep
away from heat, sparks, open flames, and other ignition sources. Containers should be
grounded and bonded.

Peroxide Formation: Like other ethers, vinyl ethers can form explosive peroxides upon
exposure to air and light.[11][13] They should be stored in tightly sealed containers, under an
inert atmosphere if possible, and away from light.

Reactivity: Vinyl ethers can polymerize violently if heated or contaminated, potentially leading
to container rupture.[12]
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., neoprene or nitrile rubber), safety goggles, and protective clothing.[14] Ensure
adequate ventilation or use respiratory protection.[14]

Always consult a detailed Safety Data Sheet (SDS) for the specific vinyl ether being used
before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethoxyethyl-vinyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.gelest.com/wp-content/uploads/ENEE1060_ETHYL-VINYL-ETHER_GHS-US_English-US.pdf
https://www.benchchem.com/product/b15287160#cas-number-and-molecular-formula-of-2-ethoxyethyl-vinyl-ether
https://www.benchchem.com/product/b15287160#cas-number-and-molecular-formula-of-2-ethoxyethyl-vinyl-ether
https://www.benchchem.com/product/b15287160#cas-number-and-molecular-formula-of-2-ethoxyethyl-vinyl-ether
https://www.benchchem.com/product/b15287160#cas-number-and-molecular-formula-of-2-ethoxyethyl-vinyl-ether
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15287160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

